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Compound of Interest

Compound Name: Iodine Green

Cat. No.: B1242079 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial guidance on the personal

protective equipment (PPE), handling procedures, and disposal of Iodine Green, a

triarylmethane-based histological dye.

Disclaimer: A specific Safety Data Sheet (SDS) for Iodine Green (CAS No. 33231-00-4) was

not available in the public domain at the time of this writing. The following recommendations

are based on general safety protocols for handling triarylmethane dyes and other hazardous

laboratory chemicals. It is imperative to consult the specific SDS provided by your chemical

supplier and to conduct a thorough risk assessment before handling this substance.

Chemical Identification
Property Information

Chemical Name Iodine Green

Synonyms C.I. 42556

CAS Number 33231-00-4

Molecular Formula C₂₇H₃₅Cl₂N₃

Description

A triarylmethane dye used as a histological stain

for chromatin and amyloid.[1] It is soluble in

water and ethanol.
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Personal Protective Equipment (PPE)
When handling Iodine Green, a comprehensive approach to personal protection is essential to

minimize exposure. The following PPE is recommended:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

splashes. In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile gloves, should be worn. Always

inspect gloves for any signs of degradation or puncture before use and change them

frequently, especially if contact with the dye occurs.

Lab Coat: A buttoned, full-length laboratory coat is required to protect skin and clothing.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols. If a fume hood is not available or if there is

a risk of generating aerosols, a NIOSH-approved respirator may be necessary based on a

formal risk assessment.

Foot Protection: Closed-toe shoes must be worn at all times in the laboratory.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Weighing and Aliquoting: Conduct all weighing and preparation of Iodine Green solutions

inside a chemical fume hood to contain any airborne particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1242079?utm_src=pdf-body
https://www.benchchem.com/product/b1242079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contamination: Use dedicated spatulas and glassware. Never return unused portions

of the chemical to the original container.

Spill Management: In the event of a spill, evacuate the immediate area. For small spills of

the solid, carefully sweep it up, avoiding dust generation, and place it in a designated

hazardous waste container. For liquid spills, absorb with an inert material and dispose of it as

hazardous waste.

Storage:

Store Iodine Green in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Improper disposal of Iodine Green can pose a risk to the environment. Follow these guidelines

for safe disposal:

Waste Collection: All waste materials contaminated with Iodine Green, including unused

solutions, contaminated gloves, absorbent materials from spills, and empty containers,

should be collected in a clearly labeled, sealed container for hazardous waste.

Disposal Route: Dispose of the hazardous waste through your institution's designated

hazardous waste management program. Do not pour Iodine Green solutions down the

drain.

Experimental Workflow for Handling Iodine Green
The following diagram illustrates a standard workflow for the safe handling of Iodine Green in a

laboratory setting.
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Safe handling workflow for Iodine Green.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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